BENGHE Foundational & Exploratory

Check Availability & Pricing

Discovery and history of pillar-shaped
macrocyclic hosts

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Diethoxypillar[6]arene

Cat. No.: B15509664

An In-depth Technical Guide to the Discovery and History of Pillar-Shaped Macrocyclic Hosts

For Researchers, Scientists, and Drug Development Professionals

Abstract

Pillar-shaped macrocyclic hosts, primarily known as pillar[n]arenes, represent a significant and
relatively new class of supramolecular hosts since their discovery in 2008. Composed of
hydroquinone units linked by methylene bridges at their para-positions, these molecules
possess a unique symmetrical, pillar-like architecture with an electron-rich cavity. This structure
imparts them with remarkable host-guest properties, enabling the encapsulation of a wide array
of guest molecules. Their facile, high-yield synthesis and the ease with which they can be
functionalized have made them highly attractive for a broad range of applications, including
drug delivery systems, chemical sensing, and the construction of advanced materials. This
guide provides a comprehensive overview of the discovery and historical development of
pillararenes, details their synthesis and functionalization, presents key quantitative data on their
properties, and outlines experimental protocols for their preparation.

Discovery and Historical Development

The field of supramolecular chemistry is marked by the discovery of novel macrocyclic hosts
that define new avenues of research. While crown ethers, cyclodextrins, and calixarenes have
been the traditional pillars of host-guest chemistry, a new class of macrocycles emerged in
2008.

© 2025 BenchChem. All rights reserved. 1/12 Tech Support


https://www.benchchem.com/product/b15509664?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15509664?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

The First Synthesis

In 2008, the research group of Professor Tomoki Ogoshi at Kanazawa University, Japan,
reported the synthesis of the first pillar-shaped macrocyclic host, 1,4-dimethoxypillar[1]arene.[2]
[3][4][5] The discovery was the result of a Lewis acid-catalyzed condensation reaction between
1,4-dimethoxybenzene and paraformaldehyde.[6] This reaction yielded a pentameric
macrocycle with hydroquinone units linked at the para-positions by methylene bridges, a
structure distinct from the meta-bridged architecture of the well-known calixarenes.[7] Ogoshi
and his colleagues named this new family of molecules "pillararenes" due to their cylindrical or
pillar-like shape and their composition of aromatic "arene" moieties.[2] The parent
pillar[1]arene, featuring hydroxyl groups, was subsequently prepared by the demethylation of
the methoxy-substituted precursor using boron tribromide.[2]

Chronological Milestones

Since their initial discovery, the chemistry of pillararenes has developed rapidly.[7] Researchers
have focused on synthesizing different sizes of these macrocycles, exploring various
functionalization strategies, and investigating their host-guest properties and applications.

e 2008: Tomoki Ogoshi's group reports the first synthesis of pillar[1]arene.[8][9][10][11][12]

o Post-2008: Syntheses of larger pillar[n]arenes, with n ranging from 6 to 15, are developed,
expanding the family of these macrocycles.[1][9]

o Subsequent Years: A multitude of functionalization techniques are established, allowing for
the introduction of various chemical groups onto the pillararene scaffold. These methods
include monofunctionalization, difunctionalization, rim differentiation, and
perfunctionalization, enabling the tuning of solubility, binding properties, and reactivity.[13]
[14][15]

e Present: Pillararenes are now recognized as key players in supramolecular chemistry, with
applications in drug delivery, sensing, catalysis, and the development of novel
supramolecular polymers and mechanically interlocked molecules.[8][16][17][18]
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Synthesis and Functionalization

A key factor in the rapid growth of pillararene chemistry is the relative ease of their synthesis
and the versatility of their functionalization.

General Synthesis

Pillararenes are typically synthesized via a one-pot Friedel-Crafts cyclooligomerization reaction.
[2][19][20] The most common method involves the condensation of a 1,4-dialkoxybenzene
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derivative with paraformaldehyde in the presence of an acid catalyst.[7]
Catalysts:

o Lewis Acids: Boron trifluoride etherate (BF3-O(CzHs)2) and iron(lll) chloride (FeCls) are
commonly used.[7]

e Brgnsted Acids: Strong acids like trifluoromethanesulfonic acid (TfOH) or p-toluenesulfonic
acid (PTSA) can also effectively catalyze the reaction.[7][19]

The choice of solvent and monomer concentration can influence the size of the pillar[n]arene
produced. For example, using dichloromethane as a solvent tends to favor the formation of
pillar[1]arene, while chloroform can selectively yield pillar[14]arene as the major product.[21]

Starting Materials:
- 1,4-Dialkoxybenzene
- Paraformaldehyde

Acid Catalyst
(e.g., BF3-OEtz, FeCls)
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Functionalization Strategies

The ability to introduce a wide range of functional groups onto the pillararene scaffold is crucial
for tailoring their properties for specific applications. The primary methods for functionalization
are:[13][14]

o Perfunctionalization: This involves modifying all of the alkoxy groups on both rims of the
pillararene. A common approach is to first dealkylate the alkoxy groups (e.g., methoxy
groups) to yield the per-hydroxylated pillararene, which serves as a versatile platform for
subsequent etherification or esterification reactions.[14]

» Monofunctionalization and Difunctionalization: These strategies allow for the introduction of
one or two different functional groups, respectively. This can be achieved through co-
cyclization of different monomers or by selective deprotection and subsequent modification
of a pre-formed pillararene.[15]

» Rim Differentiation: This allows for the creation of pillararenes with different functionalities on
the upper and lower rims, leading to more complex and tailored host molecules.[22]

Quantitative Data: Host-Guest Properties

The electron-rich cavity of pillararenes allows them to form stable host-guest complexes with a
variety of electron-deficient guest molecules, including pyridinium and imidazolium salts, and
dihaloalkanes.[13][23] The binding strength is typically quantified by the association constant
(Ka).
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Association
Guest
Host Molecule Solvent Constant (Ka, Reference
Molecule
M-?)
Per-
_ 1,4-
ethoxypillar[1]are ) Chloroform 2.1x103 [23]
Dicyanobutane
ne
Per-
_ 1,6-
ethoxypillar[1]are ] Chloroform 1.2 x 104 [23]
Dicyanohexane
ne
Per-
_ 1,8-
ethoxypillar[1]are ] Chloroform 3.2x103 [23]
Dicyanooctane
ne

Water-soluble
carboxylated Paraquat D20 1.5x10° [24]
Pillar[14]arene

Per-

Silver

methoxypillar[1]a ] CDCIs/CDsCN 2.6 x 103 [25]
Trifluoroacetate

rene

Per- )

i Silver

ethoxypillar[1]are ) CDCIs/CDsCN 4.3x103 [25]
Trifluoroacetate

ne

Note: Binding constants can vary significantly depending on the specific host-guest pair,
solvent, and temperature.

Key Experimental Protocols

The following protocols are generalized from procedures reported in the literature and provide
a framework for the synthesis of a common pillararene.

Protocol 1: Synthesis of 1,4-Dimethoxypillar[1]arene

This protocol is based on the original discovery by Ogoshi et al.[6][7]
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Materials:

1,4-Dimethoxybenzene

Paraformaldehyde

Boron trifluoride diethyl etherate (BF3-O(C2zHs)2)

1,2-Dichloroethane (anhydrous)

Methanol

Chloroform

Procedure:

A solution of 1,4-dimethoxybenzene and paraformaldehyde in anhydrous 1,2-dichloroethane
is prepared in a flask under an inert atmosphere (e.g., nitrogen or argon).

The solution is cooled in an ice bath.

BFs-O(CzH5):2 is added dropwise to the cooled solution with stirring.

The reaction mixture is stirred at room temperature for a short period (e.g., 30 minutes). The
progress can be monitored by Thin Layer Chromatography (TLC).

The reaction is quenched by the addition of methanol.

The solvent is removed under reduced pressure.

The resulting solid residue is washed with methanol to remove unreacted monomers and
linear oligomers.

The crude product is purified by recrystallization from chloroform/methanol or by column
chromatography to yield pure 1,4-dimethoxypillar[1]arene as a white solid.

Protocol 2: Synthesis of Per-hydroxylated Pillar[1]arene
(Pillar[1]arene)
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This protocol involves the demethylation of the methoxy-substituted precursor.[2]

Materials:

1,4-Dimethoxypillar[1]arene

Boron tribromide (BBr3)

Dichloromethane (anhydrous)

Methanol

Water

Procedure:

1,4-Dimethoxypillar[1]arene is dissolved in anhydrous dichloromethane in a flask under an
inert atmosphere.

e The solution is cooled to a low temperature (e.g., -78 °C) using a dry ice/acetone bath.
e A solution of BBrs in dichloromethane is added dropwise to the cooled solution.

e The reaction mixture is allowed to slowly warm to room temperature and stirred for several
hours (e.g., 12-24 hours).

e The reaction is carefully quenched by the slow addition of methanol, followed by water.
e The organic solvent is removed under reduced pressure.

» The resulting precipitate is collected by filtration, washed thoroughly with water, and dried
under vacuum to yield the per-hydroxylated pillar[1]arene.

Applications in Drug Development

The unique properties of pillararenes make them promising candidates for applications in the
pharmaceutical and biomedical fields.[8][11] Their well-defined, hydrophobic cavity can
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encapsulate drug molecules, while their exterior can be functionalized with hydrophilic groups
to ensure biocompatibility and water solubility.[17][26]

Key Application Areas:

o Drug Delivery: Pillararene-based systems can act as carriers for targeted drug delivery.[8]
The release of the drug can be triggered by external stimuli such as changes in pH, redox
potential, or light.[3]

e Bio-sensing: Functionalized pillararenes can be designed to selectively bind to specific
biomolecules, enabling their detection and quantification.

« Artificial Transmembrane Channels: Amphiphilic pillararenes can self-assemble into vesicles
and have been used to construct artificial channels for the transport of ions and small
molecules across cell membranes.[16]

Drug Delivery System

mefos >

Host-Guest Complex
(Drug Encapsulated)

& o

Release Mechanism

€ g Rl a5t
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Conclusion and Future Outlook

In the short time since their discovery, pillar-shaped macrocyclic hosts have established
themselves as a fundamental and versatile class of molecules in supramolecular chemistry.
Their beautiful symmetry, accessible synthesis, and tunable properties have fueled a rapid
expansion of their chemistry and applications. For researchers in drug development,
pillararenes offer a novel and powerful scaffold for creating sophisticated delivery systems,
sensors, and therapeutic agents. The ongoing exploration of new functionalization methods
and larger pillararene structures, combined with a deeper understanding of their host-guest
interactions, promises to unlock even more advanced applications in the years to come.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. semanticscholar.org [semanticscholar.org]
o 2. Pillararene - Wikipedia [en.wikipedia.org]
e 3. pubs.acs.org [pubs.acs.org]

o 4. Pillar-Shaped Macrocyclic Hosts Pillar[n]arenes: New Key Players for Supramolecular
Chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]

e 5. pubs.acs.org [pubs.acs.org]

e 6. para-Bridged symmetrical pillar[5]arenes: their Lewis acid catalyzed synthesis and host-
guest property - PubMed [pubmed.ncbi.nlm.nih.gov]

e 7. academic.oup.com [academic.oup.com]
e 8. mdpi.com [mdpi.com]

e 9. Recent advances in pillar[n]arenes: synthesis and applications based on host—guest
interactions - Chemical Communications (RSC Publishing) [pubs.rsc.org]

¢ 10. researchgate.net [researchgate.net]

© 2025 BenchChem. All rights reserved. 10/12 Tech Support


https://www.benchchem.com/product/b15509664?utm_src=pdf-body-img
https://www.benchchem.com/product/b15509664?utm_src=pdf-custom-synthesis
https://www.semanticscholar.org/paper/Functionalizing-pillar%5Bn%5Darenes.-Strutt-Zhang/412cee8b37c04c839b599f900a2bbb9cf36fd786
https://en.wikipedia.org/wiki/Pillararene
https://pubs.acs.org/doi/10.1021/acs.chemrev.5b00765
https://pubmed.ncbi.nlm.nih.gov/27337002/
https://pubmed.ncbi.nlm.nih.gov/27337002/
https://pubs.acs.org/doi/abs/10.1021/acs.chemrev.5b00765
https://pubmed.ncbi.nlm.nih.gov/18357989/
https://pubmed.ncbi.nlm.nih.gov/18357989/
https://academic.oup.com/bcsj/article-pdf/86/3/312/56275091/bcsj.20120245.pdf
https://www.mdpi.com/1422-0067/24/6/5167
https://pubs.rsc.org/en/content/articlelanding/2016/cc/c6cc03641d
https://pubs.rsc.org/en/content/articlelanding/2016/cc/c6cc03641d
https://www.researchgate.net/publication/304362766_Pillar-Shaped_Macrocyclic_Hosts_Pillarnarenes_New_Key_Players_for_Supramolecular_Chemistry
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15509664?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e 11. Pillararenes as Promising Carriers for Drug Delivery - PubMed
[pubmed.ncbi.nim.nih.gov]

o 12. Pillar-Shaped Macrocyclic Hosts Pillar[n]arenes: New Key Players for Supramolecular
Chemistry (2016) | Tomoki Ogoshi | 1168 Citations [scispace.com]

e 13. Functionalizing pillar[n]arenes - PubMed [pubmed.ncbi.nim.nih.gov]
e 14. pubs.acs.org [pubs.acs.org]

e 15. books.rsc.org [books.rsc.org]

e 16. books.rsc.org [books.rsc.org]

e 17. BJOC - Research progress on calixarene/pillararene-based controlled drug release
systems [beilstein-journals.org]

» 18. Applications of Pillar[n]arene-Based Supramolecular Assemblies - PubMed
[pubmed.ncbi.nim.nih.gov]

e 19. One-pot synthesis of pillar[n]arenes catalyzed by a minimum amount of TfOH and a
solution-phase mechanistic study - Organic & Biomolecular Chemistry (RSC Publishing)
[pubs.rsc.org]

e 20. researchgate.net [researchgate.net]

e 21. pubs.acs.org [pubs.acs.org]

e 22. pubs.acs.org [pubs.acs.org]

e 23. pubs.acs.org [pubs.acs.org]

e 24. pubs.acs.org [pubs.acs.org]

e 25. mdpi.com [mdpi.com]

e 26. e3s-conferences.org [e3s-conferences.org]

 To cite this document: BenchChem. [Discovery and history of pillar-shaped macrocyclic
hosts]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15509664+#discovery-and-history-of-pillar-shaped-
macrocyclic-hosts]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 11/12 Tech Support


https://pubmed.ncbi.nlm.nih.gov/36982244/
https://pubmed.ncbi.nlm.nih.gov/36982244/
https://scispace.com/papers/pillar-shaped-macrocyclic-hosts-pillar-n-arenes-new-key-qedwbblse6
https://scispace.com/papers/pillar-shaped-macrocyclic-hosts-pillar-n-arenes-new-key-qedwbblse6
https://pubmed.ncbi.nlm.nih.gov/24999824/
https://pubs.acs.org/doi/10.1021/acs.orglett.7b02092
https://books.rsc.org/books/edited-volume/59/chapter/72062/Functionalization-of-Pillararenes
https://books.rsc.org/books/edited-volume/59/chapter/71505/Biomedical-Applications-of-Pillararenes
https://www.beilstein-journals.org/bjoc/articles/21/139
https://www.beilstein-journals.org/bjoc/articles/21/139
https://pubmed.ncbi.nlm.nih.gov/29900642/
https://pubmed.ncbi.nlm.nih.gov/29900642/
https://pubs.rsc.org/en/content/articlelanding/2012/ob/c2ob26635k
https://pubs.rsc.org/en/content/articlelanding/2012/ob/c2ob26635k
https://pubs.rsc.org/en/content/articlelanding/2012/ob/c2ob26635k
https://www.researchgate.net/publication/51869335_The_high_yielding_synthesis_of_pillar5arenes_under_Friedel-Crafts_conditions_explained_by_dynamic_covalent_bond_formation
https://pubs.acs.org/doi/abs/10.1021/acs.orglett.8b02937
https://pubs.acs.org/doi/10.1021/acs.orglett.9b01123
https://pubs.acs.org/doi/abs/10.1021/acs.joc.3c00472
https://pubs.acs.org/doi/abs/10.1021/acs.jctc.4c01361
https://www.mdpi.com/1420-3049/28/20/7009
https://www.e3s-conferences.org/articles/e3sconf/pdf/2020/45/e3sconf_iceeb2020_03048.pdf
https://www.benchchem.com/product/b15509664#discovery-and-history-of-pillar-shaped-macrocyclic-hosts
https://www.benchchem.com/product/b15509664#discovery-and-history-of-pillar-shaped-macrocyclic-hosts
https://www.benchchem.com/product/b15509664#discovery-and-history-of-pillar-shaped-macrocyclic-hosts
https://www.benchchem.com/product/b15509664#discovery-and-history-of-pillar-shaped-macrocyclic-hosts
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15509664?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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